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Compound of Interest

Compound Name: Kauniolide

Cat. No.: B3029866 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Kauniolide is a naturally occurring sesquiterpene lactone belonging to the guaianolide class.

This technical guide provides a comprehensive overview of its chemical structure,

physicochemical properties, and elucidated biosynthetic pathway. Detailed experimental

protocols for the in vitro synthesis of Kauniolide are presented, alongside a visualization of its

biosynthesis from the precursor farnesyl pyrophosphate. While the chemical and biosynthetic

aspects of Kauniolide are increasingly understood, this guide also highlights the current gap in

publicly available quantitative data regarding its specific biological activities and interactions

with cellular signaling pathways, identifying an area ripe for future investigation.

Chemical Structure and Physicochemical Properties
Kauniolide is a sesquiterpenoid with a characteristic tricyclic guaianolide skeleton. Its chemical

identity is well-established through various spectroscopic and analytical techniques.

Table 1: Chemical and Physical Properties of Kauniolide
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Property Value Source

IUPAC Name

(3aS,9aS,9bS)-6,9-dimethyl-3-

methylidene-3a,4,5,7,9a,9b-

hexahydroazuleno[4,5-b]furan-

2-one

--INVALID-LINK--

Molecular Formula C₁₅H₁₈O₂ --INVALID-LINK--

Molecular Weight 230.30 g/mol --INVALID-LINK--

Canonical SMILES

CC1=C2CC=C([C@@H]2[C@

@H]3--INVALID-LINK--

C(=C)C(=O)O3)C

--INVALID-LINK--

InChI

InChI=1S/C15H18O2/c1-8-4-7-

12-10(3)15(16)17-14(12)13-

9(2)5-6-11(8)13/h5,12-14H,3-

4,6-7H2,1-

2H3/t12-,13-,14-/m0/s1

--INVALID-LINK--

InChIKey
AVLOGKPJWQCTLP-

IHRRRGAJSA-N
--INVALID-LINK--

CAS Number 81066-45-7 --INVALID-LINK--

XLogP3 2.1 --INVALID-LINK--

Hydrogen Bond Donor Count 0 --INVALID-LINK--

Hydrogen Bond Acceptor

Count
2 --INVALID-LINK--

Rotatable Bond Count 0 --INVALID-LINK--

Exact Mass 230.130679813 g/mol --INVALID-LINK--

Monoisotopic Mass 230.130679813 g/mol --INVALID-LINK--

Topological Polar Surface Area 26.3 Å² --INVALID-LINK--

Heavy Atom Count 17 --INVALID-LINK--

Complexity 467 --INVALID-LINK--
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Biosynthesis of Kauniolide
Kauniolide is biosynthesized from farnesyl pyrophosphate (FPP), a common precursor for

sesquiterpenoids. The key step in its formation is the conversion of costunolide to kauniolide,

a reaction catalyzed by the cytochrome P450 enzyme, kauniolide synthase (KLS). This

transformation involves a stereoselective hydroxylation at the C3 position of costunolide,

followed by water elimination, cyclization, and regioselective deprotonation.[1][2][3][4] The

activity of this enzyme has been demonstrated in vitro using yeast microsome assays.[5][6]

Experimental Protocol: In Vitro Kauniolide Synthase
Assay using Yeast Microsomes
This protocol describes the methodology for demonstrating the enzymatic conversion of

costunolide to kauniolide using microsomes from yeast expressing the kauniolide synthase

(KLS) gene.[5]

1. Yeast Culture and Microsome Isolation:

Recombinant yeast colonies expressing the KLS gene are selected on a suitable solid

synthetic dextrose minimal medium.

Microsomes are prepared from the yeast cultures as previously described by Pompon et al.

(1996).[5]

2. In Vitro Enzyme Assay:

The enzymatic reaction is set up in a suitable buffer at 25°C.

Costunolide is added to the reaction mixture containing the yeast microsomes.

The reaction is incubated for 2 hours at 250 rpm.

To facilitate detection, cysteine (3 mM) can be added to the reaction to form a kauniolide-

cysteine conjugate, followed by an additional 30-minute incubation.[5]

The reaction is stopped by adding an equal volume of methanol containing 0.1% formic acid.

The sample is vortexed, sonicated for 15 minutes, and centrifuged at 21,000 g.[5]
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The supernatant is collected for analysis.

3. Product Analysis:

The reaction product is analyzed by LC-Orbitrap-FTMS to detect the formation of kauniolide
or its cysteine conjugate.[5]

The mass spectrum of the product is compared to a kauniolide standard to confirm its

identity.[5]

Biosynthetic Pathway of Kauniolide
The following diagram illustrates the key steps in the biosynthesis of Kauniolide, starting from

the precursor Farnesyl pyrophosphate.

Enzymes

Farnesyl pyrophosphate Germacrene AGAS Germacrene A acidGAO CostunolideCOS KauniolideKLS

GAS: Germacrene A Synthase

GAO: Germacrene A Oxidase

COS: Costunolide Synthase

KLS: Kauniolide Synthase

Click to download full resolution via product page

Biosynthetic pathway of Kauniolide.
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Biological Activity and Signaling Pathways
While the precursor molecule, costunolide, has been investigated for various biological

activities, including anti-cancer and anti-inflammatory effects, there is a notable lack of publicly

available quantitative data specifically for Kauniolide.[7] Extensive searches for cytotoxicity

data, anti-inflammatory activity (e.g., IC50 values), and anticancer effects of Kauniolide did not

yield specific quantitative results.

Similarly, information regarding the direct interaction of Kauniolide with and modulation of

specific cellular signaling pathways is currently not well-documented in the scientific literature.

The primary focus of existing research has been on its biosynthesis.[1][2][3][4]

Future Directions
The elucidation of the chemical structure and biosynthetic pathway of Kauniolide provides a

solid foundation for further research. The lack of quantitative biological activity data represents

a significant knowledge gap and a compelling area for future investigation. Key research areas

that would significantly advance the understanding and potential application of Kauniolide
include:

Quantitative assessment of biological activity: High-throughput screening and targeted in

vitro assays to determine the cytotoxic, anti-inflammatory, anti-cancer, and other potential

therapeutic activities of Kauniolide, including the determination of IC50 values against

various cell lines and molecular targets.

Identification of molecular targets and signaling pathways: Studies to identify the specific

cellular proteins and signaling cascades that are modulated by Kauniolide. This could

involve techniques such as proteomics, transcriptomics, and specific reporter assays (e.g.,

NF-κB).

Structure-activity relationship (SAR) studies: Synthesis and biological evaluation of

Kauniolide analogs to understand the structural features essential for its biological activity.

Conclusion
Kauniolide is a structurally defined natural product with a well-characterized biosynthetic

pathway. This technical guide has summarized its key chemical properties and the
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experimental approaches used to study its formation. The current scarcity of data on its

biological activities and molecular targets underscores a critical need for further research to

unlock the potential of this guaianolide sesquiterpene lactone for drug development and other

scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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